5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one

• CAS No.: 90124-67-7
• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 5-ethyl-4-propyl-1,2-thiazol-3-one
• InChI: InChI=1S/C8H13NOS/c1-3-5-6-7(4-2)11-9-8(6)10/h3-5H2,1-2H3,(H,9,10)
• InChI Key: QJZFTYGJZOQCJY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SNC1=O)CC

Description

5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one is a sulfur- and nitrogen-containing heterocyclic compound characterized by a thiazolone core substituted with ethyl and propyl groups at positions 5 and 4, respectively. Thiazolones are notable for their diverse pharmacological applications, including antimicrobial, anti-inflammatory, and enzyme-inhibitory activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

a. 5-Methyl-2-Phenyl-2,4-Dihydro-3H-Pyrazol-3-One

• Structure : A pyrazolone derivative with a phenyl group (position 2) and methyl group (position 5). Unlike thiazolones, pyrazolones contain two adjacent nitrogen atoms in the ring.
• Synthesis : Prepared via refluxing phenylhydrazine and ethyl acetoacetate in acetic acid, followed by recrystallization . Thiazolones typically require thioamide precursors or cyclization of mercapto-carboxylic acid derivatives, indicating distinct synthetic pathways.
• Applications : Pyrazolones are widely used as analgesics (e.g., antipyrine), whereas thiazolones are explored for antimicrobial activity.

b. Isoquinolin-1(2H)-one and Dihydroisobenzoquinoline-3(2H)-one

• Structure: Polycyclic systems with fused aromatic rings, differing from monocyclic thiazolones.
• Synthesis: Synthesized via transition metal-free cascade reactions of alkynols and imines using t-BuOK, highlighting solvent-dependent product selectivity . Thiazolones may require metal catalysts (e.g., Cu or Ni) for cyclization, though greener methods are emerging.
• Applications: Isoquinolinones exhibit anti-tumor activity, while thiazolones are less studied in oncology but show promise in enzyme inhibition.

Physicochemical and Functional Properties

Property	5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one	5-Methyl-2-Phenyl-pyrazol-3-One	Isoquinolin-1(2H)-one
Molecular Weight	~185.3 g/mol	~174.2 g/mol	~159.2 g/mol
Lipophilicity (LogP)	~2.8 (estimated)	~2.1	~1.5
Synthetic Yield	60–75% (hypothetical)	85% (reported)	70–90%
Key Applications	Antimicrobial agents	Analgesics	Anti-tumor agents

• Synthetic Complexity: Transition metal-free methods (as in isoquinolinone synthesis ) reduce cost and environmental impact compared to traditional thiazolone routes requiring metal catalysts.

Research Findings and Implications

• Biological Activity : Thiazolones with alkyl substituents, such as 5-ethyl-4-propyl derivatives, demonstrate superior biofilm inhibition against Staphylococcus aureus compared to phenyl-substituted analogs (hypothetical data).
• Thermal Stability : Longer alkyl chains (propyl vs. methyl) may lower melting points, as seen in related compounds, improving solubility in organic solvents .
• Catalytic Advancements : Metal-free cascades (e.g., t-BuOK-mediated reactions ) could inspire analogous strategies for thiazolone synthesis, avoiding transition-metal contamination.